Cas no 18781-53-8 (2-Ethyl-3,3-dimethyl-3H-indole)
18781-53-8 structure
Product Name:2-Ethyl-3,3-dimethyl-3H-indole
CAS No:18781-53-8
MF:C12H15N
MW:173.254203081131
CID:2659411
Update Time:2023-08-06
2-Ethyl-3,3-dimethyl-3H-indole Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethyl-3,3-dimethyl-3H-indole
- 2-ethyl-3,3-dimethylindole
- 3H-Indole, 2-ethyl-3,3-dimethyl-
- YIAAFAZCAVDTRU-UHFFFAOYSA-N
- 2-Ethyl-3,3-dimethyl-3H-indole #
-
- Inchi: 1S/C12H15N/c1-4-11-12(2,3)9-7-5-6-8-10(9)13-11/h5-8H,4H2,1-3H3
- InChI Key: YIAAFAZCAVDTRU-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C(C)(C)C=1CC
Computed Properties
- Exact Mass: 173.12
- Monoisotopic Mass: 173.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.4
2-Ethyl-3,3-dimethyl-3H-indole Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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